Cas no 946302-81-4 ((2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946302-81-4
• MF: C₁₉H₁₈ClN₃O₂
• MW: 355.818123340607
• CID: 5443365
• Update Time: 2025-07-01

(2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZCTUVNLHHXQNOM-UHFFFAOYSA-N
• (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C19H18ClN3O2/c1-12-4-5-15(13(2)10-12)11-25-19(24)18-14(3)23(22-21-18)17-8-6-16(20)7-9-17/h4-10H,11H2,1-3H3
• InChI Key： ZCTUVNLHHXQNOM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C)=C(C(OCC2=CC=C(C)C=C2C)=O)N=N1

Additional information on (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Introduction to (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946302-81-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946302-81-4) stands out due to its unique structural and functional properties. This compound has garnered significant attention in recent years for its potential applications in medicinal chemistry and drug discovery.

The molecular structure of (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate consists of a triazole core appended with various aromatic and alkyl substituents. The presence of chlorine and methyl groups enhances its reactivity and binding affinity, making it a promising candidate for further exploration in synthetic chemistry.

In the realm of pharmaceutical research, this compound has been investigated for its potential as an intermediate in the synthesis of biologically active molecules. The triazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial and anti-inflammatory properties. The introduction of (2,4-dimethylphenyl)methyl and 1-(4-chlorophenyl)-5-methyl groups further modulates its pharmacokinetic profile, making it an attractive scaffold for drug design.

Recent studies have highlighted the significance of heterocyclic compounds in medicinal chemistry. The triazole moiety, in particular, has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. For instance, derivatives of triazole have shown promise in the treatment of infectious diseases and chronic conditions. The compound (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is no exception and has been explored for its potential therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex triazole framework. These methods not only enhance efficiency but also minimize unwanted byproducts.

One of the key advantages of (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is its versatility in drug design. The presence of multiple functional groups allows for easy modification through chemical transformations. This flexibility enables researchers to tailor the compound's properties to target specific biological pathways. For example, modifications at the chlorine substituent can alter binding affinity to certain receptors, thereby fine-tuning its pharmacological effects.

Current research efforts are focused on evaluating the biological activity of this compound using in vitro and in vivo models. Preliminary studies have demonstrated promising results in terms of inhibitory effects on various enzymes and receptors relevant to human health. These findings underscore the potential of (2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate as a lead compound for further development.

The integration of computational chemistry has further accelerated the discovery process. Molecular modeling techniques have been employed to predict the binding interactions between this compound and biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide rational drug design strategies.

In conclusion,(2,4-dimethylphenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research efforts are expected to uncover new applications and enhance our understanding of its potential benefits.